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Compound of Interest

Compound Name: 3-Ethylheptanoic acid

Cat. No.: B075990 Get Quote

An In-Depth Technical Guide on 3-Ethylheptanoic Acid: Molecular Properties

This guide provides the fundamental molecular information for 3-Ethylheptanoic acid, a key

organic compound. The data presented here is essential for researchers, scientists, and

professionals involved in drug development and chemical synthesis.

Core Molecular Data
The essential molecular properties of 3-Ethylheptanoic acid are summarized in the table

below. This information is foundational for any experimental or theoretical work involving this

compound.

Property Value

Molecular Formula C9H18O2[1][2][3]

Molecular Weight 158.24 g/mol [1][3]

Alternative Molecular Weight 158.2380[2][4]

Chemical Structure and Identification
The structural representation and unique identifiers for 3-Ethylheptanoic acid are crucial for

unambiguous identification in research and regulatory documentation.
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Logical Relationship of 3-Ethylheptanoic Acid Identifiers

Chemical Identifiers Molecular Representations

CAS Registry Number

14272-47-0

IUPAC Name

3-ethylheptanoic acid

Molecular Formula

C9H18O2

Molecular Weight

158.24 g/mol

{3-Ethylheptanoic Acid | A branched-chain fatty acid}

is identified by is systematically named is represented by has a mass of

Click to download full resolution via product page

Caption: Relationship between 3-Ethylheptanoic acid and its key identifiers.

Note on Experimental Protocols and Signaling Pathways: The determination of the molecular

formula and weight of a compound like 3-Ethylheptanoic acid is a standard and fundamental

process in chemistry, typically involving techniques such as mass spectrometry and elemental

analysis. As such, detailed, novel experimental protocols are not applicable in the context of

this guide. Furthermore, as a simple organic acid, it is not involved in complex biological

signaling pathways in the way that a drug molecule or protein might be; therefore, diagrams of

signaling pathways are not relevant to this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075990#3-ethylheptanoic-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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